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Compound of Interest

Compound Name: Osmium tetrachloride

Cat. No.: B155977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the magnetic susceptibility of the

polymorphic forms of osmium tetrachloride (OsCl₄). Osmium tetrachloride, a compound of

significant interest in coordination chemistry and materials science, exists in two distinct

crystalline forms, each exhibiting unique magnetic properties. This document summarizes the

available quantitative data, details the experimental protocols for synthesis and magnetic

characterization, and provides a visual representation of the experimental workflow.

Core Data Summary
The magnetic properties of the two known polymorphs of osmium tetrachloride are distinct,

reflecting their different crystal structures. The high-temperature, orthorhombic form displays a

higher magnetic susceptibility compared to the low-temperature, cubic form. A summary of the

reported magnetic susceptibility data is presented in the table below.
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Polymorph Color
Crystal
System

Molar
Magnetic
Susceptibility
(χ_m)

Temperature
Dependence

High-

Temperature

Form

Black Orthorhombic
+1080 x 10⁻⁶

c.g.s. units

Temperature-

independent

Low-

Temperature

Form

Dark Brown Cubic

+880 x 10⁻⁶

c.g.s. units (at

300 K)

Slightly

temperature-

dependent

Experimental Protocols
Synthesis of Osmium Tetrachloride Polymorphs
The two polymorphic forms of osmium tetrachloride are synthesized via different chemical

routes.

1. High-Temperature (Orthorhombic) Form (Black)

This polymorph can be synthesized by the direct chlorination of osmium metal at elevated

temperatures.[1]

Reaction: Os + 2 Cl₂ → OsCl₄

Procedure: A stream of chlorine gas is passed over osmium metal powder heated to a high

temperature. The resulting black, crystalline osmium tetrachloride is collected.

An alternative reported synthesis involves the reaction of osmium tetroxide with carbon

tetrachloride saturated with chlorine gas in a sealed tube at 470°C.[2]

Reaction: OsO₄ + 2 CCl₄ → OsCl₄ + 2 COCl₂ + Cl₂

2. Low-Temperature (Cubic) Form (Dark Brown)

This form is obtained through the reduction of osmium tetroxide with thionyl chloride.[1][2]
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Reaction: OsO₄ + 4 SOCl₂ → OsCl₄ + 2 Cl₂ + 4 SO₂

Procedure: Osmium tetroxide is dissolved in thionyl chloride and the solution is heated. The

dark brown, cubic crystals of osmium tetrachloride precipitate from the solution.

Measurement of Magnetic Susceptibility
While the specific experimental parameters used for the original characterization of osmium
tetrachloride polymorphs are not detailed in the available literature, the following established

methods are commonly employed for determining the magnetic susceptibility of solid materials.

1. Gouy Method

The Gouy method is a classical technique that measures the change in mass of a sample

when it is placed in a magnetic field.[3][4]

Apparatus: A Gouy balance consists of an analytical balance, a sample tube (Gouy tube),

and a powerful electromagnet.

Procedure:

The empty Gouy tube is weighed.

The tube is filled with the powdered sample to a specific height and weighed again to

determine the mass of the sample.

The tube is suspended from the balance so that the bottom of the sample is in the center

of the magnetic field, and the top is out of the field.

The apparent mass of the sample is measured with the magnetic field off.

The magnetic field is turned on to a known strength, and the apparent mass is measured

again.

The change in mass is used to calculate the volume and molar magnetic susceptibility.

Paramagnetic materials will be pulled into the magnetic field, resulting in an apparent

increase in mass, while diamagnetic materials will be pushed out, leading to an apparent

decrease in mass.
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2. Evans Balance (Johnson Matthey Balance)

The Evans balance is a more modern and convenient instrument that also operates on the

principle of the force exerted by a magnetic field.[5][6]

Principle: It measures the force required to restore a set of permanent magnets to their

original position after being displaced by the sample.

Procedure:

The empty sample tube is placed in the balance, and the instrument is zeroed.

The tube is filled with the sample to a calibrated mark and reinserted into the balance.

The digital readout directly provides a value (R) that is proportional to the volume

susceptibility of the sample.

The mass susceptibility is calculated using the length of the sample, its mass, and a

calibration constant for the instrument.

3. Nuclear Magnetic Resonance (NMR) Method

The Evans NMR method provides a way to determine magnetic susceptibility in solution, but

adaptations exist for solid samples.[7][8][9]

Principle: The chemical shift of a reference compound is altered by the presence of a

paramagnetic species. This shift is proportional to the magnetic susceptibility of the species.

Procedure for Solids (Slurry Method):

A slurry of the powdered solid is prepared in a suitable solvent containing a reference

compound (e.g., tetramethylsilane, TMS).

A capillary containing the same solvent and reference compound is placed inside the NMR

tube with the slurry.

The NMR spectrum is acquired.
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The difference in the chemical shift of the reference compound in the slurry and in the

capillary is measured.

This chemical shift difference is used to calculate the magnetic susceptibility of the solid.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for the synthesis and

magnetic characterization of the two polymorphs of osmium tetrachloride.
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Caption: Workflow for OsCl₄ synthesis and magnetic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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